methyl (3R)-4-bromo-3-hydroxybutanoate
Overview
Description
Methyl (3R)-4-bromo-3-hydroxybutanoate, more commonly known as MBHB, is a synthetic compound that has many uses in the scientific community. It is a versatile compound that can be used in a variety of applications, including synthesis, scientific research, and laboratory experiments. MBHB has a wide range of biochemical and physiological effects, which makes it an important tool for scientists and researchers.
Mechanism of Action
The mechanism of action of MBHB is not fully understood. However, it is believed that MBHB binds to certain proteins and enzymes in the body, which then modulates the activity of those proteins and enzymes. This modulation can lead to changes in gene expression, enzyme activity, and other biochemical and physiological effects.
Biochemical and Physiological Effects
MBHB has a wide range of biochemical and physiological effects. It has been shown to modulate the activity of enzymes and proteins, as well as gene expression. Additionally, MBHB has been shown to have anti-inflammatory and antioxidant effects, as well as the ability to modulate the immune system.
Advantages and Limitations for Lab Experiments
MBHB has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. Additionally, it is non-toxic and has a low cost. However, MBHB is sensitive to oxygen, so it must be stored and handled in an oxygen-free environment. Additionally, it is not very soluble in organic solvents, so it may not be suitable for some experiments.
Future Directions
There are many potential future directions for MBHB. It could be used to study the structure and function of proteins and nucleic acids, as well as to investigate the mechanism of action of other compounds. Additionally, it could be used to study the regulation of gene expression, drug metabolism, and enzyme kinetics. Finally, it could be used to develop new drugs and treatments for various diseases and conditions.
Synthesis Methods
MBHB is typically synthesized through a reaction between bromoacetaldehyde and hydroxybutanoic acid. This reaction is conducted in an aqueous solution and requires the presence of an acid catalyst. The reaction is exothermic, meaning that it produces heat, and the reaction rate is increased by increasing the temperature. The reaction is also highly sensitive to the presence of oxygen, so it should be conducted in an oxygen-free environment.
Scientific Research Applications
MBHB is widely used in the scientific community for a variety of research applications. It is used in the study of enzyme kinetics, drug metabolism, and the regulation of gene expression. It has also been used in studies of the structure and function of proteins and nucleic acids. Additionally, MBHB is used as a model compound for the study of the structure and function of other molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (3R)-4-bromo-3-hydroxybutanoate involves the conversion of starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-bromo-1-propanol", "methyl acetoacetate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "diethyl ether" ], "Reaction": [ "Step 1: Conversion of 3-bromo-1-propanol to 3-bromo-3-hydroxybutanal", "React 3-bromo-1-propanol with sodium hydroxide in water to form 3-bromo-3-hydroxybutanal", "Step 2: Conversion of 3-bromo-3-hydroxybutanal to methyl (3R)-4-bromo-3-hydroxybutanoate", "React 3-bromo-3-hydroxybutanal with methyl acetoacetate in the presence of hydrochloric acid and sodium chloride in diethyl ether to form methyl (3R)-4-bromo-3-hydroxybutanoate" ] } | |
CAS RN |
88759-58-4 |
Product Name |
methyl (3R)-4-bromo-3-hydroxybutanoate |
Molecular Formula |
C5H9BrO3 |
Molecular Weight |
197 |
Purity |
95 |
Origin of Product |
United States |
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